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Cat. No.: B14562565
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Authored by: Gemini, Senior Application Scientist
Abstract: This technical guide provides a comprehensive overview of the density of 3-Ethyl-6-
methyloctane, a branched alkane of interest in various chemical and pharmaceutical

applications. The document delves into its physicochemical properties, established

methodologies for density determination, the influence of molecular structure on density, and

essential safety and handling protocols. This guide is intended to serve as a valuable resource

for researchers and professionals requiring a deep understanding of this compound's physical

characteristics.

Introduction to 3-Ethyl-6-methyloctane
3-Ethyl-6-methyloctane is a saturated hydrocarbon belonging to the alkane family. Its

structure, characterized by an eight-carbon backbone with ethyl and methyl branches, results

in specific physicochemical properties that dictate its behavior and potential applications. An

understanding of its density is fundamental for processes such as fluid dynamics modeling,

reaction engineering, and formulation development.
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Physicochemical Properties of 3-Ethyl-6-
methyloctane
A summary of the key physicochemical properties of 3-Ethyl-6-methyloctane is presented in

the table below.

Property Value Source

Molecular Formula C₁₁H₂₄ PubChem[1]

Molecular Weight 156.31 g/mol PubChem[1]

Density 0.750 g/mL* Stenutz

CAS Number 62016-22-2 PubChem[1]

*It is important to note that the experimental conditions (e.g., temperature and pressure) under

which this density was measured are not specified in the available literature.

The Science Behind Density in Branched Alkanes
The density of an alkane is intrinsically linked to its molecular structure. Key factors influencing

the density of 3-Ethyl-6-methyloctane and other branched alkanes include:

Molecular Weight: Generally, as the molecular weight of alkanes increases, so does the

density. This is due to the increasing strength of London dispersion forces, which are weak

intermolecular forces that arise from temporary fluctuations in electron distribution.

Molecular Packing and Branching: The arrangement of molecules in a given volume

significantly impacts density. For isomers, increased branching tends to lower the boiling

point because it reduces the effective surface area for intermolecular interactions. However,

the effect on density is more complex. While branching can lead to less efficient packing and

thus lower density compared to linear alkanes, highly symmetrical or compact branched

structures can sometimes pack more efficiently, leading to higher densities. The specific

placement of the ethyl and methyl groups in 3-Ethyl-6-methyloctane dictates its unique

molecular shape and how it interacts with neighboring molecules, ultimately determining its

density.
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Established Protocols for Density Determination of
Liquid Hydrocarbons
The precise and accurate determination of the density of liquid hydrocarbons like 3-Ethyl-6-
methyloctane is critical for quality control and scientific research. Standardized methods, such

as those developed by ASTM International and the International Organization for

Standardization (ISO), ensure reproducibility and comparability of data.

ASTM D4052: Standard Test Method for Density, Relative
Density, and API Gravity of Liquids by Digital Density
Meter
This widely used method employs an oscillating U-tube densitometer. A small sample of the

liquid is introduced into a U-shaped tube, which is then electronically excited to oscillate. The

instrument measures the frequency of oscillation, which is directly related to the density of the

sample. This technique is known for its high precision and requires only a small sample

volume.

ISO 12185: Crude petroleum and petroleum products —
Determination of density — Oscillating U-tube method
Similar to ASTM D4052, this international standard also specifies the use of an oscillating U-

tube densitometer for determining the density of petroleum products. It provides a framework

for ensuring the accuracy and reliability of density measurements in a laboratory setting.

The following diagram illustrates the general workflow for determining the density of a liquid

hydrocarbon using an oscillating U-tube densitometer, in accordance with these standard

protocols.
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Sample Preparation

Density Measurement

Data Analysis & Reporting

Ensure sample is
homogeneous and free

of air bubbles

Equilibrate sample to
the measurement temperature

Thermostat

Inject sample into the
oscillating U-tube

Syringe/Autosampler

Calibrate densitometer with
certified reference standards
(e.g., dry air and pure water)

Calibration Check

Instrument measures the
oscillation period

Density is calculated based
on calibration parameters

Instrument Software

Record the density reading
and the measurement temperature

Perform replicate measurements
for statistical validation

Report the final density value
with associated uncertainty
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Experimental workflow for density determination.
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Safety and Handling of 3-Ethyl-6-methyloctane
As a flammable liquid hydrocarbon, 3-Ethyl-6-methyloctane requires careful handling to

minimize risks. While a specific Safety Data Sheet (SDS) for this compound is not readily

available, the following precautions, based on similar alkanes, should be strictly adhered to.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Handling and Storage
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Ignition Sources: Keep away from open flames, sparks, and hot surfaces. Use non-sparking

tools.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as oxidizing agents.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention if symptoms persist.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.
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The logical relationship for ensuring laboratory safety when handling flammable liquids like 3-
Ethyl-6-methyloctane is depicted in the diagram below.

Potential Hazards Control Measures

Desired Outcome
3-Ethyl-6-methyloctane Flammable Liquid

Fire/Explosion Hazard

Health Hazard
(Inhalation, Skin/Eye Contact)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(Safe Work Procedures, Training)

Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Safe Handling and
Minimized Risk

Click to download full resolution via product page

Logic diagram for safe handling of flammable liquids.

Conclusion
This technical guide has provided a detailed examination of the density of 3-Ethyl-6-
methyloctane, grounded in its physicochemical properties and the established scientific

principles governing alkanes. While the precise experimental conditions for the reported

density value remain elusive, this document equips researchers and drug development

professionals with a thorough understanding of how to approach this physical property, from its

theoretical underpinnings to its practical and safe determination in a laboratory setting.

References
PubChem. (n.d.). 3-Ethyl-6-methyloctane. National Center for Biotechnology Information.

Retrieved from [Link]

Stenutz, R. (n.d.). 3-ethyl-6-methyloctane. The Stenutz Pages. Retrieved from [Link]

Speight, J. G. (2011). Handbook of Industrial Hydrocarbon Processes. Gulf Professional
Publishing.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b14562565/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-density-of-3-ethyl-6-methyloctane
https://www.benchchem.com/product/b14562565/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-density-of-3-ethyl-6-methyloctane
https://www.benchchem.com/product/b14562565/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-density-of-3-ethyl-6-methyloctane
https://www.benchchem.com/product/b14562565/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-density-of-3-ethyl-6-methyloctane
https://www.benchchem.com/product/b14562565/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-density-of-3-ethyl-6-methyloctane
https://www.benchchem.com/product/b14562565/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-density-of-3-ethyl-6-methyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/22051806
https://www.benchchem.com/product/b14562565/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-density-of-3-ethyl-6-methyloctane
https://www.stenutz.eu/chem/solv638.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14562565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


OpenOChem Learn. (n.d.). Physical Properties of Alkanes. Retrieved from [Link]

riomaisseguro.rio.rj.gov.br. (n.d.). Branched Chain Alkanes. Retrieved from [Link]

ASTM International. (n.d.). ASTM D4052 - 18a Standard Test Method for Density, Relative

Density, and API Gravity of Liquids by Digital Density Meter. Retrieved from [Link]

International Organization for Standardization. (1996). ISO 12185:1996 Crude petroleum and

petroleum products — Determination of density — Oscillating U-tube method. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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